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Compound of Interest

Compound Name: Valiant phd

Cat. No.: B1234922 Get Quote

Following a comprehensive search for "Valiant PhD" in the context of high-throughput

screening (HTS) and drug discovery, it has been determined that the user's query is based on

a misunderstanding of the product's application. The search results conclusively identify

"Valiant PhD" as a brand of dental amalgam used for tooth restorations, with no connection to

HTS assays or related biological research.

"Valiant PhD" is a high-copper, palladium-enriched, dispersed phase dental amalgam alloy.[1]

[2] It is manufactured by Ivoclar Vivadent and has been in clinical use for over two decades.[3]

The material is designed for posterior dental restorations and as a core build-up material.[3]

Key characteristics of Valiant PhD dental amalgam include:

Composition: A high-copper content which eliminates the Gamma-2 phase, and it is enriched

with palladium.[2]

Properties: It is recognized for its high early strength, resistance to corrosion and tarnishing,

and smooth carving and burnishing properties.[2][3]

Clinical Performance: Studies have evaluated its clinical performance in terms of marginal

breakdown and wear resistance, often in comparison to other dental amalgams.[1][4]

Given that "Valiant PhD" is a dental restorative material, it is not used in the field of high-

throughput screening. HTS involves the use of automated equipment to rapidly test thousands
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to millions of chemical, genetic, or pharmacological samples for a specific biological activity.

The materials and methods involved in HTS are entirely different from those in dentistry.

Therefore, the creation of detailed Application Notes and Protocols for high-throughput

screening assays using "Valiant PhD" is not possible. The fundamental premise of the request

is incorrect as it conflates a dental product with a technology used in biomedical research and

drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1234922?utm_src=pdf-body
https://www.benchchem.com/product/b1234922?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/8599586/
https://www.scottsdental.com/valiant-ph-d.html
https://www.ivoclar.com/en_ca/shop/p/fillingmaterials/valiantphd/p/b601148
https://pubmed.ncbi.nlm.nih.gov/10194732/
https://pubmed.ncbi.nlm.nih.gov/10194732/
https://www.benchchem.com/product/b1234922#high-throughput-screening-assays-using-valiant-phd
https://www.benchchem.com/product/b1234922#high-throughput-screening-assays-using-valiant-phd
https://www.benchchem.com/product/b1234922#high-throughput-screening-assays-using-valiant-phd
https://www.benchchem.com/product/b1234922#high-throughput-screening-assays-using-valiant-phd
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b1234922?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

